Cas no 841-01-0 ((4-amino-2-methylpyrimidin-5-yl)methyl trihydrogen diphosphate)

• Product name: (4-amino-2-methylpyrimidin-5-yl)methyl trihydrogen diphosphate
• CAS No: 841-01-0
• MF: C₆H₁₁N₃O₇P₂
• MW: 299.11504
• CID: 1820519
• PubChem ID: 217

(4-amino-2-methylpyrimidin-5-yl)methyl trihydrogen diphosphate Chemical and Physical Properties

Names and Identifiers

• (4-amino-2-methylpyrimidin-5-yl)methyl trihydrogen diphosphate
• SCHEMBL851328
• 841-01-0
• (4-amino-2-methylpyrimidin-5-yl)methyl phosphono hydrogen phosphate
• 2-methyl-4-amino-5-hydroxymethylpyrimidine diphosphate
• HMP-PP
• C04752
• 4-amino-2-methyl-5-diphosphomethylpyrimidine
• CHEBI:16629
• (4-amino-2-methylpyrimidin-5-yl)methyl diphosphate
• Q27102006
• 4-amino-2-methyl-5-diphosphooxymethylpyrimidine

• Inchi： InChI=1S/C6H11N3O7P2/c1-4-8-2-5(6(7)9-4)3-15-18(13,14)16-17(10,11)12/h2H,3H2,1H3,(H,13,14)(H2,7,8,9)(H2,10,11,12)
• InChI Key： AGQJQCFEPUVXNK-UHFFFAOYSA-N
• SMILES： Cc1ncc(c(n1)N)COP(=O)(O)OP(=O)(O)O

Computed Properties

• Exact Mass: 299.00722369g/mol
• Monoisotopic Mass: 299.00722369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 599.2±60.0 °C at 760 mmHg
• Flash Point: 316.2±32.9 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

(4-amino-2-methylpyrimidin-5-yl)methyl trihydrogen diphosphate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)